8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

• Molecular Formula: C20H16FN7O3
• Molecular Weight: 421.4 g/mol
• IUPAC Name: 8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
• InChI: InChI=1S/C20H16FN7O3/c1-30-12-7-8-13(14(9-12)31-2)18-15-16(10-3-5-11(21)6-4-10)23-24-19(29)17(15)22-20-25-26-27-28(18)20/h3-9,18,26-27H,1-2H3
• InChI Key: XWZGRWSBMWEVJF-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=C(C=C5)F)OC

Description

8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one involves its ability to inhibit the growth and proliferation of cancer cells. This compound works by inducing apoptosis, or programmed cell death, in cancer cells, while leaving normal cells unaffected. It achieves this by targeting specific proteins and enzymes that are essential for cancer cell survival and growth.
Biochemical and Physiological Effects:
8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as topoisomerase II and tubulin, which are involved in DNA replication and cell division. Additionally, this compound has been found to modulate the expression of various genes and proteins that are involved in cancer cell growth and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one in lab experiments is its potent anticancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its complex synthesis method, which requires expertise in organic chemistry. Additionally, the high cost of synthesis may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one. One area of interest is the development of more efficient and cost-effective synthesis methods for this compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in other fields, such as drug discovery and development. Finally, research is needed to determine the safety and efficacy of this compound in vivo, which will be essential for its eventual use in clinical settings.

Synthesis Methods

The synthesis of 8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one involves a series of chemical reactions that require expertise in organic chemistry. The most commonly used method for synthesizing this compound is through the Pictet-Spengler reaction, which involves the condensation of an indole or tryptamine with an aldehyde or ketone. This reaction is followed by a series of steps that include reduction, cyclization, and oxidation to yield the final product.

Scientific Research Applications

8-(2,4-dimethoxyphenyl)-10-(4-fluorophenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one has been studied extensively for its potential applications in medicinal chemistry. It has been shown to exhibit significant anticancer activity against various types of cancer cells, including breast, lung, and colon cancer. Additionally, this compound has been found to possess potent antibacterial and antifungal properties, making it a promising candidate for developing new antibiotics and antifungal drugs.